Cas no 1227575-12-3 (4-Bromomethyl-3-chloro-2-hydroxypyridine)

• Product Name: 4-Bromomethyl-3-chloro-2-hydroxypyridine
• CAS No: 1227575-12-3
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• CID: 4921307
• Update Time: 2025-05-19

4-Bromomethyl-3-chloro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-3-chloro-2-hydroxypyridine

• Inchi： 1S/C6H5BrClNO/c7-3-4-1-2-9-6(10)5(4)8/h1-2H,3H2,(H,9,10)
• InChI Key： VREWYVFJNXKXTK-UHFFFAOYSA-N
• SMILES： BrCC1C=CNC(C=1Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromomethyl-3-chloro-2-hydroxypyridine

Research Briefing on 4-Bromomethyl-3-chloro-2-hydroxypyridine (CAS: 1227575-12-3) in Chemical Biology and Pharmaceutical Applications

4-Bromomethyl-3-chloro-2-hydroxypyridine (CAS: 1227575-12-3) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and oncology. Recent studies have highlighted its role in the development of novel kinase inhibitors and antimicrobial agents, leveraging its unique reactivity profile for selective functionalization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Bromomethyl-3-chloro-2-hydroxypyridine as a scaffold for designing potent Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized its bromomethyl group for efficient cross-coupling reactions with heterocyclic pharmacophores, yielding compounds with nanomolar IC50 values against B-cell malignancies. The chloro and hydroxy substituents were found to critically influence binding affinity through halogen bonding and hydrogen bond interactions with kinase active sites.

In antimicrobial applications, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives synthesized from this compound exhibited remarkable activity against drug-resistant Gram-positive pathogens, including MRSA. The molecular docking studies revealed that the 2-hydroxy group participates in crucial interactions with bacterial DNA gyrase, while the bromomethyl moiety allows for strategic modifications to improve pharmacokinetic properties.

The synthetic accessibility of 4-Bromomethyl-3-chloro-2-hydroxypyridine has been enhanced through recent methodological advances. A 2024 Nature Protocols paper detailed an optimized, scalable preparation using continuous flow chemistry, achieving 78% yield with excellent purity (>99%) while addressing previous challenges in regioselective bromination. This development is particularly significant for industrial-scale production of derivative compounds.

Emerging research presented at the 2024 ACS Spring Meeting suggests potential applications in targeted protein degradation. The compound's structure has been successfully incorporated into proteolysis-targeting chimeras (PROTACs), where it serves as a linker between E3 ligase binders and target protein ligands. Preliminary data show enhanced degradation efficiency compared to traditional alkyl linkers, attributed to improved physicochemical properties.

Ongoing clinical trials (as of Q2 2024) include three investigational drugs derived from 4-Bromomethyl-3-chloro-2-hydroxypyridine scaffolds: two oncology candidates (Phase I/II) and one antiviral agent (preclinical). The pharmaceutical industry's growing interest in this chemical entity is evidenced by 17 patent applications filed in the past 18 months covering novel synthetic routes and therapeutic applications.

Future research directions highlighted in a recent Chemical Reviews perspective article (2024) emphasize the need for deeper investigation into the compound's metabolic stability and potential toxicity profiles. While current data suggest favorable safety characteristics, comprehensive ADME studies will be crucial for advancing derivatives through clinical development pipelines. The compound's versatility positions it as a promising platform for addressing multiple unmet medical needs in the coming decade.